Cas no 1706-81-6 (2-Isopropyl-1-methoxy-4-nitro-benzene)

• Product Name: 2-Isopropyl-1-methoxy-4-nitro-benzene
• CAS No: 1706-81-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 117978
• PubChem ID: 14828191
• Update Time: 2025-10-29

2-Isopropyl-1-methoxy-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-1-methoxy-4-nitrobenzene
• 1-methoxy-4-nitro-2-propan-2-ylbenzene
• Benzene,1-methoxy-2-(1-methylethyl)-4-nitro-
• 1-methoxy-2-(1-methylethyl)-4-nitrobenzene
• 5-NITRO-2-METHOXY-1-ISOPROPYLBEZOL
• 5-NITRO-2-METHOXY-1-ISOPROPYLBENZOL
• 1-Methoxy-4-nitro-2-(propan-2-yl)benzene
• 3-isopropyl-4-methoxynitrobenzene
• 1706-81-6
• AC-17928
• DTXSID50564460
• AKOS006288854
• CFNOXOUAIAUFMI-UHFFFAOYSA-N
• 2-Isopropyl-1-methoxy-4-nitro-benzene
• SCHEMBL2962266

• Inchi： 1S/C10H13NO3/c1-7(2)9-6-8(11(12)13)4-5-10(9)14-3/h4-7H,1-3H3
• InChI Key： CFNOXOUAIAUFMI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 295.7°C at 760 mmHg
• Flash Point: 127°C
• Refractive Index: 1.524
• PSA: 52.37

Additional information on 2-Isopropyl-1-methoxy-4-nitro-benzene

2-Isopropyl-1-methoxy-4-nitro-benzene: A Comprehensive Overview

The compound 2-Isopropyl-1-methoxy-4-nitro-benzene, identified by the CAS number 1706-81-6, is a significant aromatic compound with a diverse range of applications in various industries. This compound is characterized by its unique chemical structure, which includes an isopropyl group, a methoxy group, and a nitro group attached to a benzene ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in numerous fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 2-Isopropyl-1-methoxy-4-nitro-benzene in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against inflammatory diseases, suggesting its potential in drug discovery.

In addition to its pharmaceutical applications, 2-Isopropyl-1-methoxy-4-nitro-benzene has found utility in the agrochemical industry. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has been extensively studied. A 2023 research article in Pest Management Science reported that certain derivatives of this compound exhibit enhanced efficacy against agricultural pests, offering a sustainable solution for crop protection.

The synthesis of 2-Isopropyl-1-methoxy-4-nitro-benzene involves a multi-step process that typically begins with nitration of an appropriate benzene derivative. The introduction of the methoxy and isopropyl groups requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward green chemistry.

From a structural perspective, the benzene ring serves as the central framework for this compound. The nitro group at position 4 imparts strong electron-withdrawing effects, while the methoxy group at position 1 contributes electron-donating properties. These opposing electronic effects create a dynamic interplay that influences the reactivity and stability of the molecule. The isopropyl group at position 2 adds steric bulk, which can influence both the physical properties and reactivity of the compound.

Recent research has also focused on understanding the environmental impact of 2-Isopropyl-1-methoxy-4-nitro-benzene. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial use. A 2023 study published in Environmental Science & Technology indicated that under specific conditions, this compound undergoes rapid biodegradation, reducing its environmental footprint.

In conclusion, 2-Isopropyl-1-methoxy-4-nitro-benzene (CAS No: 1706-81-6) is a versatile aromatic compound with significant potential across multiple industries. Its unique chemical structure enables diverse applications ranging from pharmaceuticals to agrochemicals. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance as a valuable chemical entity.